Cas no 83767-07-1 (6-benzyl-2-(diethylamino)-4H-chromen-4-one)

• Product name: 6-benzyl-2-(diethylamino)-4H-chromen-4-one
• CAS No: 83767-07-1
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 1812794
• PubChem ID: 3068771

6-benzyl-2-(diethylamino)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-(diethylamino)-4H-chromen-4-one
• 6-benzyl-2-(diethylamino)chromen-4-one
• DTXSID50232632
• 6-Benzyl-2-(diethylamino)chromone
• 6-Benzil-2-(dietilammino)cromone [Italian]
• 6-Benzyl-2-(diethylamino)-4H-1-benzopyran-4-one
• Chromone, 6-benzyl-2-(diethylamino)-
• 83767-07-1
• 6-Benzil-2-(dietilammino)cromone

• Inchi： InChI=1S/C20H21NO2/c1-3-21(4-2)20-14-18(22)17-13-16(10-11-19(17)23-20)12-15-8-6-5-7-9-15/h5-11,13-14H,3-4,12H2,1-2H3
• InChI Key： HJQZIMJAFNWLEQ-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC(=O)C2=C(O1)C=CC(=C2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 307.157228913g/mol
• Monoisotopic Mass: 307.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 4.5